Cas no 93221-21-7 (2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl isothiocyanate)

• Product Name: 2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl isothiocyanate
• CAS No: 93221-21-7
• MF: C₁₅H₁₉NO₉S
• MW: 389.377663850784
• CID: 801233
• PubChem ID: 312833
• Update Time: 2025-04-19

2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranosyl isothiocyanate,2,3,4,6-tetraacetate
• (5ξ)-2,3,4,6-Tetra-O-acetyl-N-(thioxomethylene)-α-D-lyxo-hexopyra nosylamine
• 2,3,4,6-TETRA-O-ACETYL-Α-D-MANNOPYRANOSYL ISOTHIOCYANATE
• 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSYL ISOTHIOCYANATE [FOR HPLC LABELING]
• 14152-97-7
• (3,4,5-triacetyloxy-6-isothiocyanatooxan-2-yl)methyl acetate
• SCHEMBL14342159
• 2,3,4,6-tetra-o-acetyl-beta-d-galactopyranosyl isothiocyanate
• NSC224452
• 93221-21-7
• NSC-224452
• MFCD00043085
• FT-0772450
• 2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate
• SY057743
• 2,3,4,6-Tetra-O-acetyl-?-D-glucopyranosyl isothiocyanate
• Oprea1_073074
• LS-14409
• 2,3,4,6-Tetra-O-acetyl-a-D-mannopyranosyl isothiocyanate

• Inchi： 1S/C15H19NO9S/c1-7(17)21-5-11-12(22-8(2)18)13(23-9(3)19)14(24-10(4)20)15(25-11)16-6-26/h11-15H,5H2,1-4H3
• InChI Key： WOWNQYXIQWQJRJ-UHFFFAOYSA-N
• SMILES： S=C=NC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 389.07805236g/mol
• Monoisotopic Mass: 389.07805236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81-82 ºC (ethyl ether )
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives